Polybutadiene-low mw

• CAS No.: 9003-17-2
• Product Name: Polybutadiene-low mw
• Molecular Formula: C4H6; CH2=(CH)2=CH2; CH2CHCHCH2; C4H6
• Molecular Weight: 54.09 g/mol
• IUPAC Name: buta-1,3-diene
• Standard InChI: InChI=1S/C4H6/c1-3-4-2/h3-4H,1-2H2
• Standard InChIKey: KAKZBPTYRLMSJV-UHFFFAOYSA-N
• Impurities: Acetylene is an impurity in the ppm range.
• SMILES: C=CC=C
• Canonical SMILES: C=CC=C
• Boiling Point: 24.1 °F at 760 mm Hg (NTP, 1992); -4.4 °C; -4.5 °C; -4 °C; 24°F
• Colorform: Colorless gas ... [Note: A liquid below 24 degrees F. Shipped as a liquefied compressed gas]
• Density: 0.621 at 68 °F (USCG, 1999); 0.6149 g/cu cm at 25 °C; Relative density (water = 1): 0.6; 0.621 at 68°F; 0.65 (Liquid at 24°F); 1.88(relative gas density)
• Flash Point: -105 °F (NTP, 1992); Gas; -76 °C c.c.; -105°F; NA (Gas) -105°F (Liquid)
• Melting Point: -164 °F (NTP, 1992); -108.9 °C; -108.966 °C; -108.9°C; -109 °C; -164°F
• Physical Description: Butadiene is a colorless gas with an aromatic odor. It is shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air and a flame can flash back to the source of leak very easily. It can asphyxiate by the displacement of air. It must be shipped inhibited as butadiene is liable to polymerization. If polymerization occurs in the container, it may violently rupture. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used to make synthetic rubber and plastics, and to make other chemicals.; GasVapor; Liquid; OtherSolid, GasVapor; OtherSolid, Liquid; Liquid; COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR.; Colorless gas with a mild aromatic or gasoline-like odor.; Colorless gas with a mild aromatic or gasoline-like odor. [Note: A liquid below 24°F. Shipped as a liquefied compressed gas.]
• Description: 1,3-Butadiene is a synthetic, colorless gas that is practically insoluble in water and soluble in ethanol, ether, acetone and benzene. It is used primarily as a monomer to manufacture many different types of polymers and copolymers and as a chemical intermediate in the production of industrial chemicals. When heated, 1,3-butadiene emits acrid fumes and is flammable. In the presence of air, it oxidizes to form explosive peroxides. The primary route of potential human exposure to this compound is inhalation. Acute exposure to 1,3-butadiene can cause irritation of the eyes, nasal passages and throat. At very high concentrations, inhalation of this gas can result in headache, fatigue, decreased blood pressure and pulse rate, central nervous system damage and unconsciousness. It is known to be a human carcinogen. (NCI05); 1,3-Butadiene is a chemical made from the processing of petroleum. It is the 36th highest volume chemical produced in the United States. It is a colorless gas with a mild gasoline-like odor. About 75% of the manufactured 1,3-butadiene is used to make synthetic rubber. Synthetic rubber is widely used for tires on cars and trucks. 1,3-Butadiene is also used to make plastics including acrylics. Small amounts are found in gasoline.; Motor vehicle exhaust is a constant source of 1,3-butadiene. Although 1,3-butadiene breaks down quickly in the atmosphere, it is usually found in ambient air at low levels in urban and suburban areas. Acute (short-term) exposure to 1,3-butadiene by inhalation in humans results in irritation of the eyes, nasal passages, throat, and lungs. Epidemiological studies have reported a possible association between 1,3- butadiene exposure and cardiovascular diseases. Epidemiological studies of workers in rubber plants have shown an association between 1,3-butadiene exposure and increased incidence of leukemia. Animal studies have reported tumors at various sites from 1,3-butadiene exposure. EPA has classified 1,3- butadiene as carcinogenic to humans by inhalation.
• Shelf Life: Stable under recommended storage conditions. Test for peroxide formation before using or discard after 3 months.; ... Polymerizes readily, particularly if oxygen is present ... the commercial material contains an inhibitor to prevent spontaneous polymerization during shipment or storage.
• Solubility: Insoluble (NTP, 1992); 0.01 M; In water, 735 mg/L at 20 °C; Slightly soluble in methanol, ethanol; soluble in organic solvents such as carbon tetrachloride; alcohol dissolves about 40 vols at room temp.; Soluble in ethanol, ether, benzene; very soluble in acetone; 0.735 mg/mL at 25 °C; Solubility in water, g/100ml: 0.1 (none); Insoluble
• Synonyms: 1,3-butadiene; butadiene; divinyl
• Vapor Density: 1.87 (NTP, 1992) (Relative to Air); 1.87 (Air = 1); Relative vapor density (air = 1): 1.9; 1.88
• Vapor Pressure: 1840 mm Hg at 70 °F ; 760 mm Hg at 23.9° F (NTP, 1992); 2.11e+03 mmHg; 273.6 kPa (2,052 mm Hg) at 25 °C; Vapor pressure, kPa at 20 °C: 245; 2.4 atm
• PubChem Compound: 7845
• Last Modified: Nov 11 2021